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Compound of Interest

Compound Name: 2-Chloro-3-methylpyridine

Cat. No.: B094477

Technical Support Center: 2-Chloro-3-
methylpyridine

This guide provides comprehensive safety, handling, and storage procedures for 2-chloro-3-
methylpyridine. It is intended for researchers, scientists, and professionals in drug
development.

Troubleshooting Guide & FAQs

This section addresses specific issues that may arise during the handling and use of 2-chloro-
3-methylpyridine in a laboratory setting.

Question: What are the immediate health hazards | should be aware of when working with 2-
chloro-3-methylpyridine?

Answer: 2-Chloro-3-methylpyridine is a hazardous substance with several immediate health
risks. It is harmful if swallowed, comes into contact with the skin, or is inhaled.[1][2] It can
cause serious skin and eye irritation.[2][3] Inhalation may also lead to respiratory irritation.[2][3]
It is classified as a combustible liquid.[1][2][3]

Question: What Personal Protective Equipment (PPE) is mandatory when handling this
chemical?

Answer: To ensure safety, the following PPE must be worn:
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e Gloves: Chemical-resistant gloves, such as nitrile or neoprene, are required.[4]

o Eye Protection: Chemical splash goggles and a face shield are necessary to protect against
splashes.[3]

o Lab Coat: A lab coat or other protective clothing is essential to prevent skin contact.[4]

» Respiratory Protection: Work should be conducted in a certified chemical fume hood.[4][5] If
there is a risk of inhalation, a NIOSH/MSHA or European Standard EN 149 approved
respirator should be used.[3]

Question: | spilled a small amount of 2-chloro-3-methylpyridine on the lab bench. What is the
correct cleanup procedure?

Answer: For a small spill, follow these steps:

o Ensure the area is well-ventilated and eliminate all ignition sources.[2]

o Wear the appropriate PPE, including gloves, goggles, and a lab coat.

o Contain the spill using an absorbent material like sand or vermiculite.[6]

o Carefully collect the absorbed material into a sealed, labeled container for hazardous waste
disposal.[6]

« Decontaminate the spill area with a suitable solvent and wash thoroughly.

o Report the spill to your supervisor and follow your institution's specific spill response
procedures.[6]

Question: How should | react to accidental skin or eye contact with 2-chloro-3-
methylpyridine?

Answer: Immediate action is crucial:

o Skin Contact: Immediately flush the affected skin with plenty of soap and water for at least 15
minutes.[4] Remove any contaminated clothing. If skin irritation persists, seek medical
attention.[4]
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» Eye Contact: Immediately flush the eyes with copious amounts of water for at least 15
minutes, making sure to lift the upper and lower eyelids.[4] Seek immediate medical
attention.

Question: What are the appropriate storage conditions for 2-chloro-3-methylpyridine?

Answer: Store the chemical in a tightly closed container in a cool, dry, and well-ventilated area.
[7][8] It should be stored away from heat, sparks, open flames, and other sources of ignition.[4]
Keep it segregated from incompatible materials such as strong oxidizing agents, acids, and
alkalis.[5]

Question: Can | add 2-chloro-3-methylpyridine to a reaction mixture at room temperature?

Answer: While it is a liquid at room temperature, it is good practice to handle it within a fume
hood due to its pungent and irritating odor.[3] Depending on the specific reaction, it may be
necessary to cool the reaction vessel before the addition of 2-chloro-3-methylpyridine,
especially if the reaction is exothermic. Always refer to the specific experimental protocol.

Question: How do | properly dispose of waste containing 2-chloro-3-methylpyridine?

Answer: Dispose of waste containing this chemical in a designated, sealed, and clearly labeled
hazardous waste container.[1] Follow all local, state, and federal regulations for hazardous
waste disposal. Do not dispose of it down the drain.

Quantitative Data

The following table summarizes key quantitative data for 2-chloro-3-methylpyridine.

Property Value Reference
Molecular Formula C6H6CIN 9]
Molecular Weight 127.57 g/mol 9]
Boiling Point 187 - 189 °C [5]
Flash Point 72 °C [5]
Density 1.148 g/cm3 [5]
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Experimental Protocols
Safe Handling and Dispensing Protocol

Preparation: Before handling, ensure you are in a well-ventilated laboratory and wearing all
required PPE (chemical-resistant gloves, safety goggles, face shield, and lab coat).[4][5]
Prepare your workspace within a certified chemical fume hood.[4]

Container Handling: Keep the container of 2-chloro-3-methylpyridine tightly closed when
not in use.[4] Ground and secure containers when dispensing to prevent static discharge.

Dispensing: Use a clean, dry syringe or pipette to transfer the required amount of the liquid.
Avoid generating aerosols or vapors.

Post-Handling: After dispensing, securely close the container and return it to its designated
storage location.[7] Wash your hands and any exposed skin thoroughly with soap and water.

[3]

Storage Protocol

Location: Store 2-chloro-3-methylpyridine in a cool, dry, and well-ventilated area
specifically designated for hazardous chemicals.[7][8]

Container: Keep the compound in its original, tightly sealed container.

Incompatibilities: Ensure the storage area is free from incompatible materials such as strong
oxidizing agents, acids, and alkalis.[5]

Ignition Sources: Prohibit any sources of ignition, including open flames, sparks, and hot
surfaces, in the storage area.[4]

Visualizations
Logical Workflow for Safe Handling
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Safe Handling Workflow for 2-Chloro-3-methylpyridine
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Caption: Logical workflow for the safe handling of 2-chloro-3-methylpyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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